Cas no 1806351-29-0 (1-(2-Bromo-3-ethylphenyl)-3-chloropropan-2-one)

• Product Name: 1-(2-Bromo-3-ethylphenyl)-3-chloropropan-2-one
• CAS No: 1806351-29-0
• MF: C₁₁H₁₂BrClO
• MW: 275.569381713867
• CID: 4972060
• Update Time: 2025-05-21

1-(2-Bromo-3-ethylphenyl)-3-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-3-ethylphenyl)-3-chloropropan-2-one

• Inchi： 1S/C11H12BrClO/c1-2-8-4-3-5-9(11(8)12)6-10(14)7-13/h3-5H,2,6-7H2,1H3
• InChI Key： FSWWLSASMQXJOM-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC(CCl)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 1-(2-Bromo-3-ethylphenyl)-3-chloropropan-2-one

Recent Advances in the Study of 1-(2-Bromo-3-ethylphenyl)-3-chloropropan-2-one (CAS: 1806351-29-0)

In recent years, the compound 1-(2-Bromo-3-ethylphenyl)-3-chloropropan-2-one (CAS: 1806351-29-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo-ethylphenyl and chloropropanone functional groups, has shown promising potential in various therapeutic applications. The following research brief consolidates the latest findings and developments related to this compound, providing a comprehensive overview of its current status in scientific exploration.

The primary focus of recent studies has been on the synthesis and optimization of 1-(2-Bromo-3-ethylphenyl)-3-chloropropan-2-one, with researchers aiming to enhance its yield and purity for pharmaceutical applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound's structural and chemical properties. These efforts have led to improved synthetic routes, reducing byproduct formation and increasing overall efficiency.

Pharmacological investigations have revealed that 1-(2-Bromo-3-ethylphenyl)-3-chloropropan-2-one exhibits notable bioactivity, particularly in modulating specific enzymatic pathways. Preliminary in vitro studies suggest its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic processes. For instance, the compound has demonstrated inhibitory effects on cyclooxygenase-2 (COX-2) and certain kinases, highlighting its relevance in developing anti-inflammatory and anti-cancer therapies.

Further research has explored the compound's mechanism of action at the molecular level. Computational modeling and molecular docking studies have provided insights into its binding affinity and interaction with target proteins. These simulations indicate that the bromo-ethylphenyl moiety plays a critical role in stabilizing the compound within the active sites of target enzymes, while the chloropropanone group contributes to its electrophilic reactivity, essential for covalent inhibition.

Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural modifications and formulation studies. Researchers are currently investigating prodrug strategies and nanoparticle-based delivery systems to overcome these limitations and enhance the compound's therapeutic index.

In conclusion, 1-(2-Bromo-3-ethylphenyl)-3-chloropropan-2-one (CAS: 1806351-29-0) represents a compelling candidate for future drug development, with its unique chemical structure and promising bioactivity. Continued research efforts are essential to fully elucidate its pharmacological profile and optimize its properties for clinical use. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in the chemical biology and pharmaceutical fields.